Cas no 132696-46-9 ((R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid)

• Product Name: (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
• CAS No: 132696-46-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD09841919
• CID: 136162
• PubChem ID: 22865768
• Update Time: 2025-06-14

(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
• Cbz-R-3-Aminoisobutyric acid
• Propanoic acid,2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
• (+)-3-benzyloxycarbonylamino-2-methyl-propionic acid
• (+)-3-Benzyloxycarbonylamino-2-methyl-propionsaeure
• (+)-Benzyloxycarbonylamino-2-methyl-propionsaeure
• AK-57905
• ANW-58902
• CTK8B7903
• KB-209980
• SureCN6044097
• Cbz-(R)-3-Amino-2-methylpropanoic acid
• Cbz-R-3-Amino isobutyric acid
• CS-0158274
• SCHEMBL6044097
• DTXSID20628689
• (2R)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
• MFCD09841919
• Propanoic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
• (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoicacid
• (2R)-3-{[(Benzyloxy)carbonyl]amino}-2-methylpropanoic acid
• Cbz-(R)-3-Aminoisobutyric acid
• AS-78106
• EN300-7216837
• AKOS016842998
• D94483
• 132696-46-9
• DS-018963

• MDL： MFCD09841919
• Inchi： 1S/C12H15NO4/c1-9(11(14)15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key： YDSJUQJHDFBDSZ-SECBINFHSA-N
• SMILES： O(C(NC[C@H](C(=O)O)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Latest Research Insights on (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 132696-46-9)

The compound (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 132696-46-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. Recent studies have explored its role as a key intermediate in the synthesis of chiral amino acids and bioactive peptides, highlighting its potential in the design of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid in the asymmetric synthesis of β-amino acids, which are crucial building blocks for peptidomimetics and protease inhibitors. The research team employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the stereochemical purity and stability of the compound under various reaction conditions.

In another groundbreaking study, researchers utilized (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid as a precursor for the development of targeted kinase inhibitors. The compound's chiral center and functional groups were strategically modified to enhance binding affinity and selectivity for specific kinase targets, as reported in a 2024 Nature Chemical Biology article. This work underscores the compound's potential in precision medicine and oncology drug discovery.

Recent advancements in green chemistry have also explored the sustainable synthesis of (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. A 2023 ACS Sustainable Chemistry & Engineering paper detailed a biocatalytic approach using engineered enzymes, which significantly reduced the environmental footprint of the synthesis process while maintaining high enantiomeric excess (>99%).

Looking ahead, the pharmaceutical industry is increasingly interested in leveraging (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid for the development of next-generation peptide-based therapeutics. Its unique structural features make it an attractive candidate for addressing challenges in drug delivery and bioavailability, particularly for central nervous system targets.